6-bromo-N-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 6-bromo-N-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C13H7BrF2N4O/c14-7-5-17-12-4-11(19-20(12)6-7)13(21)18-10-2-1-8(15)3-9(10)16/h1-6H,(H,18,21)
• InChI Key: QYYVRMIJQNMELK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)C2=NN3C=C(C=NC3=C2)Br
• Molecular Formula: C13H7BrF2N4O
• Molecular Weight: 353.12 g/mol

Description

The compound “6-bromo-N-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” is a chemical compound used for scientific research. It is also known by the registry number ZINC000004811004.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a nucleophilic attack of the pyrazolic nitrogen to the residual carbonyl group, leading to the formation of the product via an addition–elimination mechanism. A family of pyrazolo[1,5-a]pyrimidines has been synthesized using simpler and greener synthetic methodologies.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines can be influenced by the presence of electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) at position 7 on the fused ring. The dipole moment changes in these compounds were calculated to be 10.3, 12.8, and 19.0 D.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism. This bonds the NH2-group of the starting aminopyrazole with the Cβ of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can be tuned by the presence of EDGs or EWGs at position 7 on the fused ring. For instance, compound 4a with pyridine as an EWG at position 7 displayed a stronger solvatofluorochromic effect than that observed in 4e bearing an EDG in the same position.

Mechanism of Action

While the specific mechanism of action for “6-bromo-N-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” is not mentioned in the retrieved papers, pyrazolo[1,5-a]pyrimidines have been studied as potential CDK2 inhibitors. Compounds showed significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004, and 0.119 ± 0.007 μM, respectively.

Future Directions

The future directions for the research on “6-bromo-N-(2,4-difluorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” and similar compounds could involve further exploration of their potential as CDK2 inhibitors. Additionally, the influence of different substituents at position 7 on the fused ring on the physical and chemical properties of these compounds could be investigated.